Cas no 124668-93-5 (Hexanoic acid, 6-[(methylsulfonyl)oxy]-, ethyl ester)

• Product Name: Hexanoic acid, 6-[(methylsulfonyl)oxy]-, ethyl ester
• CAS No: 124668-93-5
• MF: C₉H₁₈O₅S
• MW: 238.301222324371
• CID: 1220370
• PubChem ID: 14322006
• Update Time: 2025-04-20

Hexanoic acid, 6-[(methylsulfonyl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[(methylsulfonyl)oxy]-, ethyl ester
• ethyl 6-methylsulfonyloxyhexanoate
• Ethyl 6-[(methanesulfonyl)oxy]hexanoate
• DTXSID60558890
• CHMCRBDGDXQXQU-UHFFFAOYSA-N
• 124668-93-5
• SCHEMBL1533557

• Inchi： 1S/C9H18O5S/c1-3-13-9(10)7-5-4-6-8-14-15(2,11)12/h3-8H2,1-2H3
• InChI Key： CHMCRBDGDXQXQU-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 238.08754
• Monoisotopic Mass: 238.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67